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Compound of Interest

Compound Name: Zinc succinate

Cat. No.: B12929521 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Zinc succinate, designed for researchers, scientists, and drug development

professionals. While specific hazard data for Zinc succinate is limited, the following

procedures are based on the known properties of zinc and its compounds and align with best

practices for laboratory safety.

Hazard Overview
Zinc succinate is a salt of zinc, a substance that can present hazards, particularly in powdered

form. Inhalation of zinc dust or fumes can lead to "metal fume fever," a temporary flu-like illness

with symptoms including a metallic taste, headache, fever, chills, and coughing.[1] Direct

contact may cause irritation to the skin and eyes.[1][2] While Zinc succinate itself is not

classified under GHS hazard criteria according to some sources, it is crucial to handle it with

care to minimize exposure.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any procedure involving Zinc succinate
to ensure the appropriate level of PPE is used. The following table summarizes the

recommended PPE.

| Protection Type | Recommended Equipment | Purpose and Notes | | :--- | :--- | :--- | | Eye

Protection | Chemical safety goggles with side shields or a face shield.[2][4][5] | To protect

against airborne particles and splashes. Standard EN166 or OSHA 29 CFR 1910.133
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compliant eyewear is recommended.[5][6] | | Skin Protection | Nitrile rubber gloves.[2][4] A fully

buttoned, fire-resistant lab coat (100% cotton-based).[2] Full-length pants and closed-toe shoes

are also required.[2] | To prevent skin contact. It is important to consult the glove

manufacturer's compatibility chart.[2][4] | | Respiratory Protection | A NIOSH-approved N95

particulate filter respirator is recommended when handling the powder outside of a fume hood

or when airborne dust is present.[1] For higher concentrations or in situations where exposure

limits may be exceeded, a full-face respirator with multi-purpose combination cartridges or a

supplied-air respirator may be necessary.[1][2] | To prevent inhalation of airborne particles. Use

of respirators requires enrollment in a respiratory protection program, including medical

clearance and fit testing.[2][4] |

Operational Plan for Handling Zinc Succinate
A systematic approach to handling Zinc succinate is essential to ensure safety. The following

step-by-step protocol outlines the process from acquisition to use in the laboratory.

Procurement and Storage
Ordering: Order the smallest quantity of Zinc succinate necessary for your research needs.

Receiving: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazards, and any

other required information.[4]

Storage: Store Zinc succinate in a tightly closed container in a cool, dry, and well-ventilated

area.[2][7] Keep it away from incompatible materials such as strong oxidizing agents, acids,

and bases.[4] The recommended storage temperature is between 15–25 °C.[8]

Engineering Controls
Ventilation: All work with Zinc succinate powder should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[2][4]

Designated Area: A designated area within the laboratory should be established for handling

Zinc succinate.[4]
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Handling Procedures
Preparation: Before handling, ensure that the safety shower and eyewash station are

accessible and in good working order.[2]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: When weighing or transferring the powder, do so in a chemical fume hood to

control dust.[2] Use non-sparking tools if there is a risk of dust ignition.[1]

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly with soap

and water after handling, before breaks, and at the end of the workday.[1][2] Do not eat,

drink, or smoke in the laboratory.[9]

Spill Response
Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, secure and ventilate the area.[4] Wearing appropriate PPE, carefully sweep or

scoop the spilled solid into a labeled, sealable container for hazardous waste disposal,

avoiding dust formation.[2][4]

Large Spills: In the event of a large spill, evacuate the area immediately, secure it, and

contact the institution's environmental health and safety (EH&S) office.[4]

Spill Materials: Use dry sand, earth, or a similar material to cover the spill before placing it

into a sealed container for disposal.[1] Do not use water for cleanup of zinc powder spills, as

it can be reactive.[1]

Disposal Plan for Zinc Succinate
Proper disposal of Zinc succinate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Pure Zinc Succinate Waste: Unused or waste Zinc succinate must be managed as

dangerous waste.[4] Collect it in a compatible, sealable, and clearly labeled waste container.

[4]
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Contaminated Materials: Any materials contaminated with Zinc succinate, such as gloves,

weigh boats, and paper towels, should also be collected in a designated hazardous waste

container.

Empty Containers: Empty Zinc succinate containers should be managed as dangerous

waste and should not be rinsed out.[4] Attach a completed dangerous waste label to the

empty container.[4]

Disposal Procedure
Labeling: Attach a completed "Dangerous Waste" or "Hazardous Waste" label to the

container as soon as the first waste is added.[4]

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from incompatible materials.[4]

Disposal Request: When the waste container is full or no longer in use, complete a chemical

collection request form and arrange for pickup by the institution's EH&S or a licensed

hazardous waste disposal company.[4]

Aqueous Solutions: For solutions containing zinc, those with a concentration greater than 1

ppm must be managed as dangerous waste.[4] Solutions with less than 1 ppm of zinc may

be eligible for drain discharge, but it is crucial to check with your local and institutional

regulations first.[4]

Quantitative Data
The following table summarizes key quantitative data for Zinc succinate and metallic zinc.
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Property Zinc Succinate Zinc (Metallic)

Molecular Formula C₄H₄O₄Zn Zn

Molecular Weight 181.5 g/mol [3] 65.38 g/mol

CAS Number 6228-53-1[3] 7440-66-6[2]

Appearance White solid Bluish-white, shiny metal

Melting Point Not available 419.53 °C

Boiling Point Not available 907 °C

Occupational Exposure Limits Not established Not established[1]

Safe Handling and Disposal Workflow
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of Zinc succinate in a laboratory setting.
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Start: Receive Zinc Succinate

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area

Plan Work and Conduct Risk Assessment

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in a Certified
Chemical Fume Hood

Handle Zinc Succinate

Spill Occurs?

Small Spill:
Clean up with Spill Kit

Yes, Small

Large Spill:
Evacuate and Call EH&S

Yes, Large

Decontaminate Work Area

No

End

Remove PPE Correctly

Wash Hands Thoroughly

Dispose of Waste

Collect Waste in Labeled,
Sealed Container

Arrange for Hazardous
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Zinc succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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